Cas no 117090-85-4 (Pentanoic acid, 2-ethyl-3-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 2-ethyl-3-oxo-, ethyl ester
• CAS No: 117090-85-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1210531
• PubChem ID: 14203251
• Update Time: 2025-04-20

Pentanoic acid, 2-ethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-ethyl-3-oxo-, ethyl ester
• ethyl 2-ethyl-3-oxopentanoate
• SCHEMBL3142804
• 2-ethyl-3-oxo-pentanoic acid ethyl ester
• 117090-85-4
• AKOS010952319
• DA-34305
• MJPUHPKVTAZJOZ-UHFFFAOYSA-N
• DTXSID00557347

• Inchi： 1S/C9H16O3/c1-4-7(8(10)5-2)9(11)12-6-3/h7H,4-6H2,1-3H3
• InChI Key： MJPUHPKVTAZJOZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(CC)=O)CC)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37